Cas no 2628-64-0 (1,2-Benzenediol,4-heptyl-)
1,2-Benzenediol,4-heptyl- structure
Product Name:1,2-Benzenediol,4-heptyl-
CAS No:2628-64-0
MF:C13H20O2
MW:208.296704292297
CID:239865
Update Time:2024-01-26
1,2-Benzenediol,4-heptyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol,4-heptyl-
- Pyrocatechol,4-heptyl- (7CI,8CI)
- 1,2-Benzenediol,4-heptyl-(9CI)
- 1,2-Benzenediol, 4-heptyl-
-
- Inchi: 1S/C13H20O2/c1-2-3-4-5-6-7-11-8-9-12(14)13(15)10-11/h8-10,14-15H,2-7H2,1H3
- InChI Key: CEQLOSZEUFWFPN-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(CCCCCCC)C=C1O
Computed Properties
- Exact Mass: 208.1464
- Monoisotopic Mass: 208.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 40.5A^2
Experimental Properties
- Density: 1.033±0.06 g/cm3(Predicted)
- Melting Point: 40 °C
- Boiling Point: 195-200 °C(Press: 12 Torr)
- PSA: 40.46
- pka: 9.92±0.10(Predicted)
1,2-Benzenediol,4-heptyl- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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